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Compound of Interest

Compound Name: Glycyl-L-tyrosinamide acetate

Cat. No.: B15343000

Get Quote

Abstract & Scope
This guide provides a definitive protocol for the preparation, handling, and storage of Glycyl-L-

tyrosinamide (Gly-Tyr-NH2) acetate stock solutions.[1] While often treated as a generic

dipeptide, the acetate salt form presents specific solubility and pH buffering characteristics that

impact enzymatic assays (particularly for Cathepsin C and metalloproteases). This protocol

emphasizes Net Peptide Content (NPC) correction to ensure molar accuracy—a critical factor

often overlooked in kinetic studies leading to experimental variability.[1][2]

Compound Profile & Physicochemical Properties[1]
[2][3][4][5]
Before preparation, verify the specific salt form and hydration state of your material. The

acetate salt is hygroscopic; handling in a desiccated environment is recommended.[2]
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Property Specification Notes

Compound Name Glycyl-L-tyrosinamide acetate H-Gly-Tyr-NH2[1][3] · AcOH

CAS Number 15761-60-1 (Parent)
Salt forms often share the

parent CAS in databases.[1]

Molecular Formula Amide Free Base + Acetic Acid

MW (Free Base) 237.26 g/mol

Use this for Molarity

calculations if correcting for

salt.

MW (Acetate Salt) ~297.31 g/mol
Exact value depends on

stoichiometry (usually 1:1).[1]

Solubility Water (>50 mg/mL), DMSO
Highly soluble in aqueous

media.[2]

pKa
~7.8 (N-term amine), ~10.1

(Tyr-OH)

Acetate counterion buffers

slightly at pH ~4.[1]7.

Primary Application Cathepsin C (DPPI) Substrate

Used in

chromogenic/fluorogenic

cleavage assays.[1][2]

Critical Pre-Protocol Calculations: The "Net
Peptide" Factor
CRITICAL: Commercial peptide salts are never 100% pure peptide.[2] They contain

counterions (acetate) and residual water.[1][2] Weighing the powder directly without correction

results in a lower actual concentration than calculated.[2]

The Formula
To prepare a precise stock (e.g., 100 mM), you must correct for the Net Peptide Content (NPC),

usually found on the Certificate of Analysis (CoA).[1]

If NPC is unknown, assume ~80% for acetate salts as a conservative estimate, but quantitative

amino acid analysis (AAA) is the gold standard.[1]
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Protocol: Preparation of 10 mL of 100 mM Stock
Solution
Reagents Required:

Gly-Tyr-NH2 Acetate powder[1]

Ultrapure Water (Milli-Q, 18.2 MΩ[1]·cm) or Anhydrous DMSO (for long-term storage)[1]

0.22 µm PVDF or PES Syringe Filter (Low protein binding)[1]

Sterile amber microcentrifuge tubes

Workflow Diagram
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Start: Define Target Conc.
(e.g., 100 mM)

Calculate Mass Required
Correction: Mass / NPC

Weigh Peptide
(Use anti-static gun if hygroscopic)

Select Solvent
Water (Immediate Use)

DMSO (Long-term Storage)

Dissolve by Vortexing
(Avoid sonication >30s to prevent heat)

Check pH
(Acetate salt may be acidic, pH ~5-6)

Sterile Filtration
(0.22 µm PVDF)

If pH < 5.0 and
neutral req., adjust
with dilute NaOH

Aliquot into Amber Tubes
(Avoid freeze-thaw)

Storage
-80°C (Months) | -20°C (Weeks)

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for the preparation of Gly-Tyr-NH2 acetate stock solution,

emphasizing the critical decision points regarding solvent choice and pH adjustment.

Step-by-Step Methodology
Step 1: Solvent Selection[2][4][5]

For Enzymatic Assays (Immediate use): Use Ultrapure Water.[1][2] The acetate salt is highly

water-soluble.[2]

For Long-Term Storage (>1 month): Use Anhydrous DMSO.[1][2] DMSO prevents hydrolytic

degradation of the amide bond and inhibits microbial growth.[2]

Note: Ensure your enzyme (e.g., Cathepsin C) tolerates the final DMSO concentration

(usually <1% in the assay).[1]

Step 2: Weighing and Dissolution[6]
Equilibrate the peptide vial to room temperature before opening to prevent condensation

(acetate salts are hygroscopic).[1][2]

Weigh the calculated mass (correcting for NPC).

Add 80% of the final volume of solvent.[2]

Vortex gently until fully dissolved.[2] The solution should be clear and colorless.

pH Check: Spot 2 µL onto pH paper.

Observation: Gly-Tyr-NH2 Acetate in water typically yields a pH of 5.0–6.0.

Action: If your assay buffer is strong (e.g., 100 mM Phosphate), this stock pH is

acceptable. If your assay is sensitive to pH, neutralize carefully with 0.1 M NaOH, but be

wary of precipitation if the isoelectric point is crossed (less likely for this dipeptide).

Step 3: Volume Adjustment and Filtration
Add solvent to reach the final target volume.[2][6]

Mix by inversion.
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Filter through a 0.22 µm PVDF syringe filter into a sterile tube. This removes particulates and

potential bacterial contaminants which can secrete proteases that degrade the peptide.[2]

Quality Control & Troubleshooting
Verify the integrity of your stock solution using HPLC-UV if available.[2]

HPLC Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18)[1]

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Detection: 214 nm (peptide bond) and 280 nm (Tyrosine side chain).[1][2]

Expectation: Single sharp peak.[2] Appearance of split peaks suggests racemization or

hydrolysis (Gly + Tyr-NH2).[1][2]

Troubleshooting Table
Issue Probable Cause Corrective Action

Precipitation
High concentration (>500 mM)

or cold DMSO

Warm to 37°C; verify solubility

limit.[1] Dilute to 50 mM.[2]

Yellowing
Oxidation of Tyrosine (phenolic

group)

Discard.[1][2] Store future

aliquots under

gas.

Loss of Activity Hydrolysis of Amide Bond

Check pH.[2] Avoid storage in

acidic aqueous buffers.[2]

Switch to DMSO.

Unexpected Assay Kinetics
Incorrect Molarity (NPC

ignored)

Recalculate concentration

using NPC from CoA.

Storage & Stability Logic
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Peptide stability is governed by hydrolysis and oxidation.[2] The amide group (-NH2) is

susceptible to deamidation, while the Tyrosine residue is sensitive to oxidation.[1]

Gly-Tyr-NH2 Stock

Hydrolysis
(Water + Heat)Slow (weeks at 4°C)

Oxidation
(Light + O2)

UV Light exposure

Stable State
(-80°C, DMSO)

Frozen/Anhydrous

Gly-Tyr (Free Acid)
+ NH3

Dityrosine / Oxidized Adducts

Click to download full resolution via product page

Figure 2: Degradation pathways for Gly-Tyr-NH2.[1] Hydrolysis of the C-terminal amide yields

the free acid (Gly-Tyr), which may have different kinetic parameters in enzymatic assays.

Recommendations:

Aliquot immediately: 50–100 µL aliquots to avoid freeze-thaw cycles.

Temperature: -80°C is optimal for >6 months.[1][2] -20°C is acceptable for <1 month.[1][2][4]

Light: Protect from light (amber tubes) to prevent Tyrosine photo-oxidation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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